Cas no 657-84-1 (Sodium p-toluenesulfonate)

• Product Name: Sodium p-toluenesulfonate
• CAS No: 657-84-1
• MF: C₇H₇NaO₃S
• MW: 194.1835
• MDL: MFCD00064388
• CID: 39456
• PubChem ID: 3720192
• Update Time: 2026-03-02

Sodium p-toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium p-toluenesulfonate
• p-Toluenesulfonic acid sodium salt
• Toluene-4-sulfonic acid sodium salt
• 4-Methylbenzenesulfonic acid sodium salt
• Sodium 4-methylbenzenesulfonate
• p-Toluenesulfonic acid
• Sodium tosylate
• Sodium toluenesulfonate
• Tosylate, sodium
• p-Toluenesulfonic acid, sodium salt
• Naxonate hydrotrope
• Sodium toluene-4-sulphonate
• Cyclophil STS 70
• Eltesol ST 90
• Eltesol ST 34
• Pilot STS 32
• Sodium p-tolylsulfonate
• Sodium toluenesulphonate
• Sodium toluene-p-sulphonate
• Sodium methylbenzenesulfonate
• Sodium paratoluene sulphonate
• Benzenesulfonic acid, 4-methyl-, sodium salt
• Sodium
• 4-methylbenzenesulfonic acid;sodium salt
• Toluenesulfonic acid sodium salt
• CS-W004048
• Sodium p-methylbenzenesulfonate
• sodium 4-methylbenzene-1-sulfonate
• P-Toluenesulfonic acid sodium salt hydrate
• AI3-50010
• HY-W004048
• DB-344077
• Tox21_301380
• NSC 203318
• ELTESOL ST90
• Sodium 4-toluenesulfonate
• sodium p-toluene sulfonate
• para-Toluenesulfonic acid, sodium salt
• EC 211-522-5
• EINECS 235-088-1
• AKOS002948026
• AS-81730
• DTXCID407736
• P20546
• TOLUENESULFONIC ACID, SODIUM SALT
• AKOS000119798
• CAS-657-84-1
• sodium;4-methylbenzenesulfonate
• DTXSID9042415
• Chromo-tris(pyridine-2-carboxylic acid)
• Benzenesulfonic acid, methyl-, sodium salt (1:1)
• MFCD00064388
• sodium paratoluenesulfonate
• NS00078397
• sodium 4-toluenesulphonate
• ELTESOL ST 40
• 4-METHYLPHENYL SODIUM SULFONATE
• Benzenesulfonic acid, methyl-, sodium salt
• NaOTs
• 4-Toluenesulfonic acid sodium salt
• sodium toluene sulfonate
• Methylbenzenesulfonic acid, sodium salt
• sodium p-toluenesulphonate
• T0271
• SCHEMBL57154
• P-TOLUENESULFONIC ACID SODIUM SALT [MI]
• 2V179P6Q43
• SODIUM P-TOLYL SULFONATE
• HSDB 5738
• Q16585175
• sodium p-toluene sulphonate
• 657-84-1
• NSC-203318
• sodium para-toluenesulfonate
• 12068-03-0
• J-803018
• SODIUM P-TOLYL SULFONATE [HSDB]
• NCGC00255749-01
• CHEMBL3186382
• EINECS 211-522-5
• EN300-16832
• ar-Toluenesulfonic acid, sodium salt
• UNII-2V179P6Q43
• Benzenesulfonic acid, 4-methyl-, sodium salt (1:1)

• MDL： MFCD00064388
• Inchi： 1S/C7H8O3S.Na/c1-6-2-4-7(5-3-6)11(8,9)10;/h2-5H,1H3,(H,8,9,10);/q;+1/p-1
• InChI Key： KVCGISUBCHHTDD-UHFFFAOYSA-M
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 195.00900
• Monoisotopic Mass: 172.019415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Functional 3D Acceptor Count: 3
• Functional 3D Anion Count: 1
• isomeric RMSD: 0.4
• CID conformational isomer Count: 1
• Surface Charge: 0.
• Functional 3D ring Count: 1
• Rotatable Bond Count: 1
• Topological Polar Surface Area: 65.6
• XLogP3: 1.7

Experimental Properties

• Color/Form: White powder
• Density: 1.55 g/cm3 (20℃)
• Melting Point: 106-107 DEG C /ANHYDROUS/
• Boiling Point: 140 DEG C @ 20 MM HG
• Flash Point: Fahrenheit: 932 ° f
  Celsius: 500 ° c
  
• Solubility: 818g/l soluble
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 62.75000
• LogP: 2.32250
• Merck: 9533
• FEMA: 3205
• Sensitiveness: Sensitive to humidity
• Solubility: dissolve in water

Sodium p-toluenesulfonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36
• Safety Instruction： S26-S36
• RTECS：XT7350000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Sodium p-toluenesulfonate

Introduction to Sodium p-toluenesulfonate (CAS No. 657-84-1)

Sodium p-toluenesulfonate, with the chemical formula C₇H₇NaO₃S, is a widely utilized compound in the field of organic synthesis and pharmaceutical applications. Its CAS number, 657-84-1, uniquely identifies it as a specific chemical entity, facilitating precise referencing in scientific literature and industrial processes. This compound is renowned for its versatility and stability, making it a preferred choice in various chemical reactions and formulations.

The< strong>Sodium p-toluenesulfonate is an important sulfonate salt derived from toluene. It is commonly used as a phase-transfer catalyst, a buffering agent, and an intermediate in the synthesis of more complex organic molecules. The compound's ability to dissolve in both water and organic solvents enhances its utility in diverse chemical environments. This dual solubility property is particularly valuable in pharmaceutical research, where compatibility with both aqueous and lipid-based systems is often required.

In recent years, the applications of Sodium p-toluenesulfonate have expanded significantly, particularly in the realm of drug development. Researchers have leveraged its unique chemical properties to facilitate the synthesis of active pharmaceutical ingredients (APIs). For instance, it has been employed in the preparation of certain protease inhibitors, which are critical in treating viral infections such as HIV. The compound's role as a mild acid catalyst has also been explored in the synthesis of ester-based drugs, where its stability under various reaction conditions proves advantageous.

The< strong>CAS No. 657-84-1 designation ensures that researchers and manufacturers can reliably source and utilize this compound without ambiguity. Its widespread acceptance in the scientific community underscores its importance as a building block for more complex molecules. Furthermore, its use in high-throughput screening assays has demonstrated its efficacy in identifying novel drug candidates. These assays often require precise control over reaction conditions, which Sodium p-toluenesulfonate can provide due to its consistent performance across different experimental setups.

One of the most compelling aspects of Sodium p-toluenesulfonate is its environmental profile. Unlike some other sulfonate compounds, it exhibits low toxicity and biodegradability, making it an environmentally friendly choice for industrial applications. This characteristic aligns with the growing emphasis on sustainable chemistry practices. Additionally, its compatibility with green solvents has been investigated, further reducing the ecological footprint of processes involving this compound.

The< strong>Sodium p-toluenesulfonate has also found utility in materials science, particularly in the development of advanced polymers and coatings. Its ability to act as a crosslinking agent has been exploited to create materials with enhanced mechanical properties. These materials are finding applications in industries ranging from aerospace to automotive, where lightweight yet durable components are highly valued.

In conclusion, Sodium p-toluenesulfonate (CAS No. 657-84-1) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as a catalyst, intermediate, and stabilizing agent makes it indispensable in pharmaceutical research, materials science, and industrial chemistry. As research continues to uncover new applications for this versatile compound, its importance is only expected to grow.